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Compound of Interest

Compound Name: Cdk8-IN-1

Cat. No.: B3028136

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Cdk8-IN-1, a potent and selective CDKS8 inhibitor. Adherence to these protocols is essential to
ensure personal safety and maintain a secure laboratory environment.

Physicochemical and Hazard Data

A summary of the key quantitative data for Cdk8-IN-1 is presented below for easy reference.
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Property Value Reference
Chemical Formula C11HsF3Ns3O [1]
Molecular Weight 255.20 g/mol [1][2]

CAS Number 1629633-48-2 [11[2]
Appearance Powder [2][3]
Storage (Powder) -20°C for up to 3 years [1][3]

-80°C for up to 6 months;
Storage (in Solvent) -20°C for up to 1 month. Avoid [1114]

repeated freeze-thaw cycles.

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

le.Acute Toxicity (Harmful)
GHS Pictograms l#.Hazardous to the Aquatic [1]

Environment

Personal Protective Equipment (PPE) Protocol

The following personal protective equipment is mandatory when handling Cdk8-IN-1 to
minimize exposure risk.

Required PPE:

o Eye Protection: Safety goggles with side-shields are required.[1]

o Hand Protection: Wear protective, chemical-resistant gloves.[1] If handling hazardous drugs,
two pairs of chemotherapy gloves may be required.[5]

o Body Protection: An impervious laboratory coat or gown is necessary.[1] For tasks with a risk
of splashing, consider a hooded two-piece chemical splash suit or disposable chemical-
resistant coveralls.[6]
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o Respiratory Protection: Use a suitable respirator if ventilation is inadequate or when handling
the powder outside of a contained system.[1] Ensure the respirator is NIOSH-approved.[6]

Logical Workflow for PPE Usage
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Preparation

Assess Risks:
Inhalation, Skin/Eye Contact

Y

Select Appropriate PPE:
Goggles, Gloves, Gown, Respirator

Donning Sequence

1. Don Gown/Lab Coat

Y

2. Don Respirator (if needed)

Y

3. Don Goggles/Face Shield

Y

4. Don Gloves (over cuffs)

Handling Cdk8-IN-1

Perform Work in Ventilated Area

Doffing Sequence (Contaminated Area)

1. Remove Gloves

Y

2. Remove Gown/Lab Coat

Exit & Dec%;\tamination

Wash Hands

Y

3. Remove Goggles/Face Shield

Y

4. Remove Respirator

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE workflow for handling Cdk8-IN-1.
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Operational Handling and Disposal Plan

Follow these procedural steps for the safe handling and disposal of Cdk8-IN-1.

Step-by-Step Handling Procedures:

e Preparation:
o Ensure a safety shower and eye wash station are accessible and operational.[1]

o Work in a well-ventilated area, preferably within a laboratory fume hood, to avoid
inhalation of dust or aerosols.[1]

o Avoid contact with skin and eyes.[1]
e During Use:
o Do not eat, drink, or smoke when using this product.[1]
o Wash hands and any exposed skin thoroughly after handling.[1]

o In case of accidental swallowing, call a poison center or doctor immediately and rinse your
mouth.[1]

e Spill Management:

o In the event of a spill, collect the spillage to prevent it from entering drains, water courses,
or the soil.[1]

o Clean spills promptly and in a safe manner.[1]
o Storage:
o Keep the container tightly sealed.[1]
o Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

o For long-term stability, store the powder at -20°C and solutions at -80°C.[1][4]
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Waste Disposal Pathway

Cdk8-IN-1 is classified as very toxic to aquatic life with long-lasting effects; therefore, proper
disposal is critical.[1]

Waste Generation

Contaminated PPE (gloves, gowns) Unused Solutions of Cdk8-IN-1
Empty Vials, Weighing Papers Contaminated Solvents

Collection & Segregation

Collect in Labeled, Sealed Collect in Labeled, Leak-Proof
Hazardous Waste Container Chemical Waste Container

~inal Disposal

Dispose of contents/container to an

approved waste disposal plant

Click to download full resolution via product page
Caption: Waste disposal pathway for Cdk8-IN-1.

This document is intended as a guide and should be supplemented by your institution's specific
safety protocols and a comprehensive review of the full Safety Data Sheet (SDS) for Cdk8-IN-
1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocols for Cdk8-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028136#personal-protective-equipment-for-
handling-cdk8-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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